4-Pentylcyclohexenone

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 4-pentylcyclohex-2-en-1-one
• InChI: InChI=1S/C11H18O/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6,8,10H,2-5,7,9H2,1H3
• InChI Key: OPEQUSGZDDZLKH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(=O)C=C1

Description

4-Pentylcyclohexanone (CAS: 61203-83-6; EINECS: 406-670-4) is a cyclohexanone derivative with a linear pentyl (C5H11) substituent at the 4-position of the cyclohexane ring. Its molecular formula is C11H20O, with a molecular weight of 168.28 g/mol . This compound is part of a broader class of 4-alkylcyclohexanones, which are critical precursors in organic synthesis, particularly in the production of liquid crystals and specialty chemicals .

Comparison with Similar Compounds

Structural Analogues: 4-Alkylcyclohexanones

A series of 4-alkylcyclohexanones with varying chain lengths are commercially available. Key examples include:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Purity	Key Applications
4-Ethylcyclohexanone	ST00878	C8H14O	126.20	≥98% (GC)	Liquid crystal intermediates
4-n-Propylcyclohexanone	ST00879	C9H16O	140.23	≥98% (GC)	Organic synthesis
4-n-Butylcyclohexanone	ST03325	C10H18O	154.25	≥98% (GC)	Specialty chemical production
4-n-Pentylcyclohexanone	ST01233	C11H20O	168.28	≥98% (GC)	Liquid crystal precursors
4-Heptylcyclohexanone	16618-75-0	C13H24O	196.33	N/A	Laboratory chemicals

Key Observations :

• Chain Length Effects: Increasing alkyl chain length correlates with higher molecular weight and hydrophobicity. For instance, 4-Heptylcyclohexanone (C13H24O) has a molecular weight 16% greater than 4-Pentylcyclohexanone, which may lower its solubility in polar solvents .
• Applications : Shorter alkyl chains (e.g., ethyl, propyl) are used in liquid crystal intermediates, while longer chains (pentyl, heptyl) are preferred for tuning mesophase stability in advanced materials .

Aromatic vs. Aliphatic Substitution: 4-Phenylcyclohexanone

4-Phenylcyclohexanone (CAS: 225-517-0; C12H14O, MW: 174.24 g/mol) replaces the pentyl group with a phenyl ring .

Property	4-Pentylcyclohexanone	4-Phenylcyclohexanone
Substituent	Aliphatic (C5H11)	Aromatic (C6H5)
Molecular Weight	168.28 g/mol	174.24 g/mol
Polarity	Moderate (alkyl chain)	Higher (aromatic ring)
Applications	Liquid crystal precursors	Pharmaceutical intermediates

Functional Differences :

• The phenyl group enhances π-π stacking interactions, making 4-Phenylcyclohexanone more suitable for aromatic coupling reactions in drug synthesis .
• In contrast, the pentyl group in 4-Pentylcyclohexanone improves compatibility with non-polar matrices in liquid crystal displays .

Functionalized Derivatives: 4-(trans-4-Pentylcyclohexyl)benzonitrile

4-(trans-4-Pentylcyclohexyl)benzonitrile (CAS: 84868-02-0; C18H25N, MW: 255.40 g/mol) features a nitrile group and a trans-4-pentylcyclohexyl substituent .

Property	4-Pentylcyclohexanone	4-(trans-4-Pentylcyclohexyl)benzonitrile
Functional Group	Ketone	Nitrile + Cyclohexyl
Molecular Weight	168.28 g/mol	255.40 g/mol
Stability	Stable under standard conditions	Incompatible with strong oxidizers
Applications	Liquid crystal precursors	Advanced OLED materials

Key Insight: The nitrile group in the latter compound introduces dipolar interactions, enhancing its utility in optoelectronic devices compared to the ketone-based 4-Pentylcyclohexanone .